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Compound of Interest

Compound Name: 6-Phenyl-1,3-dihydro-indol-2-one

CAS No.: 90751-00-1

Cat. No.: B1624414

Get Quote

Executive Summary & Strategic Context
In the development of kinase inhibitors (e.g., VEGFR/PDGFR targets), the 6-phenyl-2-oxindole

scaffold represents a critical intermediate. Unlike its parent compound, 2-oxindole, the

introduction of a phenyl group at the C6 position introduces specific steric and electronic

properties that modulate binding affinity.

Rapid structural validation of this intermediate is essential during scale-up. While NMR

provides definitive connectivity, Fourier Transform Infrared (FT-IR) spectroscopy offers a faster,

non-destructive method for routine quality control and solid-state characterization. This guide

provides an objective technical comparison of the IR spectral features of 6-phenyl-2-oxindole

versus the parent 2-oxindole, establishing a self-validating protocol for its identification.

Spectral Analysis: Functional Group Assignment
The IR spectrum of 6-phenyl-2-oxindole is a superposition of the conserved lactam core and

the specific vibrations of the additional phenyl ring.
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The Lactam Core (Conserved Features)
The 2-oxindole scaffold is defined by a fused benzene-pyrrolidinone system. The most

diagnostic feature is the secondary amide (lactam) carbonyl.

(C=O) Stretching (~1690–1725 cm⁻¹):

In the solid state (KBr or ATR), 2-oxindole derivatives form strong intermolecular hydrogen

bond networks (N-H···O=C), typically lowering the carbonyl frequency to ~1690–1710

cm⁻¹.

Comparison: The 6-phenyl substituent is electronically coupled to the fused benzene ring

but is spatially distal to the carbonyl (meta-relationship to the bridgehead). Therefore, the

carbonyl shift relative to unsubstituted 2-oxindole is minimal (< 10 cm⁻¹), maintaining the

diagnostic lactam band intensity.

(N-H) Stretching (~3150–3250 cm⁻¹):

Appears as a broad, intense band due to hydrogen bonding. Sharpens significantly in

dilute solution (non-bonded), but for QC purposes, the broad solid-state band is the

standard.

The Phenyl Substituent (Differentiating Features)
The introduction of the phenyl group at C6 creates a biphenyl-like character within the fused

system.

Out-of-Plane (oop) C-H Bending (Fingerprint Region):

Monosubstituted Phenyl Ring: The pendant phenyl group introduces two strong, sharp

bands at ~690 cm⁻¹ and ~750 cm⁻¹. These are absent in the parent 2-oxindole.

1,2,4-Trisubstituted Pattern: The fused benzene ring of the oxindole core (substituted at 1,

2, and 6) exhibits a specific oop pattern, typically around 800–850 cm⁻¹ (isolated H or

adjacent 2H), though this is often complex to assign without specific reference standards.
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Comparative Data: 6-Phenyl-2-Oxindole vs. 2-
Oxindole
The following table synthesizes data from general oxindole characterization and substituent

group frequencies to provide a reference for comparative analysis.

Functional Group
Mode

Parent: 2-Oxindole

(Reference)
Target: 6-Phenyl-2-

Oxindole
Diagnostic Utility

(N-H) Stretch
3150–3200 cm⁻¹

(Broad)

3150–3220 cm⁻¹

(Broad)

Confirms Lactam NH

presence.

(C-H) Aromatic
3030–3060 cm⁻¹

(Weak)

3030–3080 cm⁻¹

(Increased Intensity)

Increased aromatic

content.

(C-H) Aliphatic
2900–2980 cm⁻¹ (C3-

CH₂)

2900–2980 cm⁻¹ (C3-

CH₂)

Confirms CH₂

(excludes oxidation to

isatin).

(C=O) Lactam
1690–1710 cm⁻¹

(Strong)

1700–1725 cm⁻¹

(Strong)

Primary confirmation

of oxindole core.

(C=C) Aromatic
1620, 1585, 1470

cm⁻¹

1600–1620, 1580,

1480 cm⁻¹

Complex overlap;

generally stronger in

6-phenyl.

(C-H) oop (Phenyl) Absent
690 & 750 cm⁻¹

(Strong/Sharp)

CRITICAL: Confirms

presence of phenyl

ring.

(C-H) oop (Core)
~750 cm⁻¹ (1,2-

disubstituted)

~820–860 cm⁻¹

(1,2,4-trisubstituted)

Indicates substitution

pattern change on

core.

Note: Exact wavenumbers may vary by ±5 cm⁻¹ depending on sample preparation (KBr vs.

ATR).

Experimental Protocol: Self-Validating Workflow
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To ensure high-quality spectral data suitable for publication or regulatory filing, follow this

"Expertise-Driven" protocol.

Sample Preparation
Recommendation: Use KBr Pellet for transmission mode if analyzing the fingerprint region

(600–1500 cm⁻¹) critically, as Diamond ATR can have lower energy throughput <400 cm⁻¹ and

pressure-induced peak shifts. However, for routine QC, Diamond ATR is acceptable and faster.

Step-by-Step (ATR Method):

Blanking: Clean the crystal with isopropanol. Collect a background spectrum (32 scans) to

remove atmospheric CO₂ (~2350 cm⁻¹) and H₂O.

Sample Deposition: Place ~2 mg of 6-phenyl-2-oxindole solid on the crystal.

Pressure: Apply consistent pressure (using the torque-limited clamp) to ensure intimate

contact.

Acquisition: Collect 16–32 scans at 4 cm⁻¹ resolution.

Validation Check: Ensure the C=O peak absorbance is between 0.1 and 1.0 A. If >1.5 A, the

peak may be distorted (ATR correction required).

Interpretation Logic (Diagram)[1][2]
The following diagram illustrates the decision logic for validating the structure based on the IR

data.
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Start: Acquire Spectrum

Check 1700-1725 cm⁻¹
(Strong Band?)

Check 3150-3220 cm⁻¹
(Broad Band?)

Yes

ERROR: Ring Opening
(Hydrolysis)

No (Shift to >1730 or <1650)

Check 690 & 750 cm⁻¹
(Strong Sharp Bands?)

Yes

POSSIBLE OXIDATION:
Isatin Derivative

No (OH present?)

Check 2900-2980 cm⁻¹
(Weak CH₂ Bands?)

Yes

ERROR: Unsubstituted
2-Oxindole

No (Missing 690/750)

VALID: 6-Phenyl-2-Oxindole

Yes No (C3 Carbonyl?)

Click to download full resolution via product page

Caption: Logical workflow for structural validation of 6-phenyl-2-oxindole via IR spectroscopy.

Mechanistic Insight: Why These Bands Matter
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Lactam Stability: The integrity of the C=O band at ~1700 cm⁻¹ is the primary indicator that

the oxindole ring is closed. Hydrolysis to the amino-acid (phenylacetic acid derivative) would

shift this band significantly to a carboxylic acid range (broad OH, C=O ~1710 cm⁻¹) and

show distinct carboxylate salt features if basic.

Oxidation State: The C3 position (methylene, -CH₂-) is susceptible to air oxidation to form

isatin (indoline-2,3-dione).

6-Phenyl-2-oxindole: Shows C-H aliphatic stretches (~2900 cm⁻¹).

6-Phenyl-isatin: Lacks C-H aliphatic stretches and shows a doublet carbonyl (one lactam

~1730 cm⁻¹, one ketone ~1750 cm⁻¹).

Protocol Tip: Always check the 2900 cm⁻¹ region to rule out spontaneous oxidation.
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Suzuki Coupling Precursors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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